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Chemical Profile of Trivertal

The table below outlines the fundamental chemical and application data found for Trivertal.

Property Description / Value

CAS Number 68039-49-6 (mixture of isomers); 27939-60-2 (specific isomer) [1] [2]

Molecular Formula C9H14O [1] [2]

Molecular Weight 138.21 g/mol [1] [2]

IUPAC Name 1,2-dimethylcyclohex-3-ene-1-carbaldehyde [2]

Purity (Available Data) ≥ 99% (for cataloged material) [1]

Primary Industry Use Fragrance and Flavoring [2] [1]

Reported Aroma Herbaceous, green, reminiscent of ivy and tomato leaves [2]

Key Research
Application

Precursor for synthesizing stable cyclic (alkyl)(amino)carbenes (CAACs) for
catalysis [2]
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Overview of Reported Antimicrobial Activity

One source provided preliminary data on the antimicrobial properties of an essential oil containing Trivertal.

The table below shows the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC) values. It is crucial to note that these values are for the essential oil mixture, not for

purified Trivertal alone [2].

Microorganism
Minimum Inhibitory Concentration
(MIC) (%)

Minimum Bactericidal Concentration
(MBC) (%)

E. coli 0.5 1.0

S. aureus 0.3 0.6

C. albicans 0.4 0.8

Synthesis and Experimental Methodology

While a specific experimental protocol for antimicrobial testing was not detailed, the search results describe

a sophisticated multi-step synthetic procedure for converting Trivertal into stable carbenes, which are

valuable in catalyst development [2]. This workflow can be visualized as follows:
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Diagram Title: Synthetic Route from Trivertal to Carbene

Detailed Procedure for Carbene Synthesis from Trivertal [2]:

Enamine Formation: Trivertal is reacted with a primary amine to form an enamine intermediate. The
reported yield for this step is 94%.

Alkylation: The enamine is treated with Lithium diisopropylamide (LDA), a strong base, followed by
the addition of 3-chloro-2-methyl-1-propene. This alkylation step proceeds with a 90% yield.
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Hydroiminiumation: The alkylated intermediate undergoes a hydroiminiumation reaction using

hydrochloric acid (HCl) to form a cyclic aldiminium salt in 74% yield.
Deprotonation: The final step involves deprotonation of the aldiminium salt with LDA to afford the

desired stable cyclic (alkyl)(amino)carbene (CAAC).

Interpretation and Research Considerations

The data gap highlights that Trivertal is primarily an industrial compound for fragrances and a chemical

synthesis building block. Its investigation as a direct therapeutic agent appears to be preliminary.

Industrial vs. Therapeutic Focus: The main identified "performance" comparison for Trivertal in the
literature is organoleptic (its scent profile) within the fragrance industry, rather than its potency in

biological systems [2] [1].
Mechanistic Insights: The most significant modern scientific interest in Trivertal lies in its role as a

precursor for synthesizing cyclic (alkyl)(amino)carbenes (CAACs). These carbenes are excellent
ligands for transition metals and have shown high utility in catalysis, such as in gold(I)-catalyzed

hydroamination of internal alkynes [2]. This represents its most documented "performance" in a
research context.

Natural Occurrence: Trivertal has been identified as a minor constituent in the essential oil of
Murraya koenigii (curry leaf) [2]. Research into the bioactivity of the whole leaf extract is more

established, with studies indicating mechanisms relevant to neurodegenerative diseases, such as
antioxidant and anti-inflammatory activities [3]. The effect of the whole extract cannot be attributed to

Trivertal.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Trivertal versus other compounds]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1897961#trivertal-versus-other-

compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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